Cas no 147215-45-0 (Benzoic acid, 4,6-dichloro-3-hydroxy-2-methyl-)

• Product Name: Benzoic acid, 4,6-dichloro-3-hydroxy-2-methyl-
• CAS No: 147215-45-0
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 1318631
• Update Time: 2024-08-18

Benzoic acid, 4,6-dichloro-3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,6-dichloro-3-hydroxy-2-methyl-

• Inchi： 1S/C8H6Cl2O3/c1-3-6(8(12)13)4(9)2-5(10)7(3)11/h2,11H,1H3,(H,12,13)
• InChI Key： XDGHOMQQQPGVNV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=C(Cl)C(O)=C1C

Computed Properties

• Exact Mass: 219.96948

Experimental Properties

• Density: 1.572±0.06 g/cm3(Predicted)
• Boiling Point: 368.4±42.0 °C(Predicted)
• PSA: 57.53
• pka: 2.24±0.37(Predicted)